Cas no 1797638-60-8 (2-(cyclopentylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide)

• Product Name: 2-(cyclopentylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide
• CAS No: 1797638-60-8
• MF: C₁₅H₂₃N₃O₂S
• MW: 309.427022218704
• CID: 6313093
• PubChem ID: 71810141
• Update Time: 2025-06-12

2-(cyclopentylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-N-[1-(oxan-4-yl)pyrazol-4-yl]acetamide
• F6448-1541
• 2-(cyclopentylsulfanyl)-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]acetamide
• AKOS024567334
• 2-(cyclopentylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide
• 1797638-60-8

• Inchi： 1S/C15H23N3O2S/c19-15(11-21-14-3-1-2-4-14)17-12-9-16-18(10-12)13-5-7-20-8-6-13/h9-10,13-14H,1-8,11H2,(H,17,19)
• InChI Key： NICHNOJIVQVDOC-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=NN(C=1)C1CCOCC1)=O)C1CCCC1

Computed Properties

• Exact Mass: 309.15109816g/mol
• Monoisotopic Mass: 309.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(cyclopentylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide

Professional Introduction to Compound with CAS No. 1797638-60-8 and Product Name: 2-(cyclopentylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide

The compound with the CAS number 1797638-60-8 and the product name 2-(cyclopentylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule is characterized by a unique combination of functional groups, including a cyclopentylthio moiety and a tetrahydro-2H-pyran ring, which contribute to its distinct chemical and pharmacological properties.

Recent studies have highlighted the potential of heterocyclic compounds in drug discovery, and the pyrazole scaffold is particularly noteworthy due to its wide range of biological activities. The presence of a tetrahydro-2H-pyran ring in this compound not only enhances its solubility but also influences its metabolic stability, making it an attractive candidate for further development. The cyclopentylthio group adds another layer of complexity, contributing to the molecule's interactions with biological targets.

In the context of modern drug design, the development of novel molecular entities that can modulate specific biological pathways is crucial. The compound in question has been investigated for its potential effects on various targets, including enzymes and receptors involved in inflammatory processes. Preliminary studies suggest that it may exhibit anti-inflammatory properties by interacting with key signaling pathways. This aligns with the growing interest in developing therapeutics that target inflammation without causing significant side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions, has been instrumental in achieving the desired molecular architecture. The tetrahydro-2H-pyran ring, for instance, was introduced through a catalytic hydrogenation process, which allowed for precise control over regioselectivity and stereoselectivity.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The combination of structural features makes it a versatile scaffold that can be modified to enhance specific pharmacological properties. Researchers are exploring various derivatives to improve potency, selectivity, and pharmacokinetic profiles. The cyclopentylthio group, in particular, offers opportunities for fine-tuning interactions with biological targets through structural modifications.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are supported by preliminary in vivo studies conducted in animal models, which show promising anti-inflammatory effects without notable toxicity. Such results are encouraging for the development of new therapeutic agents targeting chronic inflammatory diseases.

The compound's chemical stability is another critical factor that influences its suitability for pharmaceutical applications. The presence of the tetrahydro-2H-pyran ring contributes to improved solubility and stability under various conditions, which is essential for formulation development. Additionally, the cyclopentylthio group enhances metabolic stability by reducing susceptibility to oxidative degradation. These properties make it a favorable candidate for further preclinical and clinical investigations.

Advances in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets at the atomic level. These insights are invaluable for guiding structural modifications aimed at improving pharmacological efficacy. By leveraging computational tools, researchers can predict how changes in the molecular structure will affect its biological activity.

The potential applications of this compound extend beyond anti-inflammatory therapy. Its unique structural features make it a versatile scaffold that could be explored for other therapeutic areas, such as anticancer and antimicrobial treatments. Ongoing research is investigating its interactions with various biological targets to uncover new mechanisms of action. This broadens its therapeutic potential and makes it an attractive candidate for multidisciplinary studies.

In conclusion, the compound with CAS number 1797638-60-8 and product name 2-(cyclopentylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structure, characterized by functional groups such as cyclopentylthio and tetrahydro-2H-pyran, contributes to its promising biological activities. Preliminary studies highlight its potential as an anti-inflammatory agent, while ongoing research explores its broader therapeutic applications. The combination of synthetic innovation, computational modeling, and pharmacological evaluation positions this compound as a valuable asset in drug discovery efforts.